Cas no 2094369-13-6 (N-(1-cyanocyclopentyl)-3-{[4-(1-hydroxybutan-2-yl)piperazin-1-yl]sulfonyl}benzamide)

• Product Name: N-(1-cyanocyclopentyl)-3-{[4-(1-hydroxybutan-2-yl)piperazin-1-yl]sulfonyl}benzamide
• CAS No: 2094369-13-6
• MF: C₂₁H₃₀N₄O₄S
• MW: 434.552303791046
• CID: 6491975
• PubChem ID: 122155344
• Update Time: 2025-05-21

N-(1-cyanocyclopentyl)-3-{[4-(1-hydroxybutan-2-yl)piperazin-1-yl]sulfonyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2094369-13-6
• EN300-6684508
• N-(1-cyanocyclopentyl)-3-{[4-(1-hydroxybutan-2-yl)piperazin-1-yl]sulfonyl}benzamide
• AKOS033905329
• N-(1-cyanocyclopentyl)-3-[4-(1-hydroxybutan-2-yl)piperazin-1-yl]sulfonylbenzamide
• Z2418215795

• Inchi： 1S/C21H30N4O4S/c1-2-18(15-26)24-10-12-25(13-11-24)30(28,29)19-7-5-6-17(14-19)20(27)23-21(16-22)8-3-4-9-21/h5-7,14,18,26H,2-4,8-13,15H2,1H3,(H,23,27)
• InChI Key： VJYGBBLJVBRFPE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)C(NC1(C#N)CCCC1)=O)(N1CCN(C(CO)CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 434.19877662g/mol
• Monoisotopic Mass: 434.19877662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 122Ų

Additional information on N-(1-cyanocyclopentyl)-3-{[4-(1-hydroxybutan-2-yl)piperazin-1-yl]sulfonyl}benzamide

Introduction to N-(1-cyanocyclopentyl)-3-{[4-(1-hydroxybutan-2-yl)piperazin-1-yl]sulfonyl}benzamide and Its Significance in Modern Chemical Biology

N-(1-cyanocyclopentyl)-3-{[4-(1-hydroxybutan-2-yl)piperazin-1-yl]sulfonyl}benzamide, a compound with the CAS number 2094369-13-6, represents a fascinating intersection of synthetic chemistry and pharmaceutical innovation. This compound has garnered significant attention in the scientific community due to its unique structural features and potential therapeutic applications. The intricate molecular framework of this molecule, characterized by a cyclopentyl ring, a cyano group, and a sulfonyl-piperazine moiety, positions it as a promising candidate for further exploration in drug discovery and chemical biology.

The< strong>N-(1-cyanocyclopentyl) moiety introduces a rigid cyclopentyl ring into the molecular structure, which can influence both the physical properties and biological interactions of the compound. This structural feature is particularly noteworthy in the context of modern drug design, where the optimization of binding affinity and selectivity is paramount. The presence of the cyano group further enhances the compound's potential as a pharmacophore, contributing to its reactivity and interaction with biological targets.

One of the most intriguing aspects of N-(1-cyanocyclopentyl)-3-{[4-(1-hydroxybutan-2-yl)piperazin-1-yl]sulfonyl}benzamide is its< strong>3-{[4-(1-hydroxybutan-2-yl)piperazin-1-yl]sulfonyl}benzamide segment. This part of the molecule incorporates a sulfonyl-piperazine group, which is well-documented for its role in modulating various biological pathways. Piperazine derivatives are widely recognized for their ability to interact with neurotransmitter receptors, making them valuable in the development of central nervous system (CNS) drugs. The sulfonyl group, on the other hand, enhances the compound's solubility and bioavailability, critical factors in pharmaceutical formulations.

Recent advancements in chemical biology have highlighted the importance of multifunctional compounds that can target multiple pathways simultaneously. N-(1-cyanocyclopentyl)-3-{[4-(1-hydroxybutan-2-yl)piperazin-1-yl]sulfonyl}benzamide exemplifies this trend, as its structural design suggests potential interactions with both central and peripheral nervous system targets. This dual-targeting capability is particularly relevant in the treatment of complex neurological disorders where modulation of multiple signaling pathways is required.

In vitro studies have begun to unravel the mechanistic aspects of this compound. Initial research indicates that N-(1-cyanocyclopentyl)-3-{[4-(1-hydroxybutan-2-yl)piperazin-1-yl]sulfonyl}benzamide exhibits potent binding affinity to certain neurotransmitter receptors, including serotonin and dopamine receptors. These interactions are mediated by the piperazine moiety, which is known to be highly selective for these receptor subtypes. Furthermore, the presence of the hydroxybutan-2-yl group may enhance receptor binding through hydrogen bonding interactions, further stabilizing the compound-receptor complex.

The cyano group in the cyclopentyl ring also plays a crucial role in determining the biological activity of this compound. Studies suggest that cyano-substituted compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles. This stability is essential for ensuring that the compound remains active within the biological system long enough to exert its therapeutic effects. Additionally, the cyano group may participate in further interactions with biological targets through coordinate covalent bonding or other non-covalent interactions.

The< strong>sulfonyl group attached to the benzamide moiety contributes significantly to the compound's overall properties. Sulfonyl groups are known for their ability to increase water solubility while maintaining lipophilicity, which is advantageous for oral bioavailability. Moreover, sulfonyl groups often enhance binding affinity by forming multiple hydrogen bonds with target proteins or enzymes. In the case of N-(1-cyanocyclopentyl)-3-{[4-(1-hydroxybutan-2-yl)piperazin-1-yl]sulfonyl}benzamide, these interactions are likely mediated by both hydrogen bonding and hydrophobic effects.

Recent research has also explored the potential applications of this compound in treating neurological disorders such as depression and anxiety. Preclinical studies have shown that N-(1-cyanocyclopentyl)-3-{[4-(1-hydroxybutan-2-ly)piperazin-1-y]sulfonyl}benzamide can modulate serotonin receptor activity, leading to reductions in symptoms associated with these conditions. The dual-targeting capability of this compound makes it an attractive candidate for combination therapies that address multiple aspects of neurological disorders simultaneously.

The synthesis of N-(1-cyanocyclopentyl)-3-{[4-(1-hydroxybutan-2-y)piperazin-l-y]sulfonyl}benzamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve high yields and purity levels necessary for pharmaceutical applications. Advances in catalytic methods have further streamlined this process, making it more efficient and scalable for industrial production.

The future prospects for N-(1-cyanocyclopentyl)-3-{[4-(1-hydroxybutan-z-y)piperazin-l-y]sulfonyl}benzamide are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical reality. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, researchers can accelerate the discovery process and bring new treatments to patients who need them most.